Cas no 2228611-28-5 (3-amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol)

• Product Name: 3-amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol
• CAS No: 2228611-28-5
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• CID: 5946124
• PubChem ID: 165742513
• Update Time: 2025-06-08

3-amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol
• 3-amino-2-[5-(trifluoromethyl)furan-2-yl]propan-1-ol
• 2228611-28-5
• EN300-1974137

• Inchi： 1S/C8H10F3NO2/c9-8(10,11)7-2-1-6(14-7)5(3-12)4-13/h1-2,5,13H,3-4,12H2
• InChI Key： ITTLWVDGWGLGBN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CO)CN)O1)(F)F

Computed Properties

• Exact Mass: 209.06636305g/mol
• Monoisotopic Mass: 209.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol

Introduction to 3-Amino-2-5-(Trifluoromethyl)furan-2-ylpropan-1-ol (CAS No. 2228611-28-5)

3-Amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol (CAS No. 2228611-28-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of new therapeutic agents. The presence of a trifluoromethyl group and an amino group in its molecular structure makes it particularly interesting for researchers exploring its biological activities and potential medicinal uses.

The chemical structure of 3-Amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol consists of a furan ring substituted with a trifluoromethyl group at the 5-position and an amino-substituted propanol chain at the 2-position. This combination of functional groups imparts distinct chemical properties, including enhanced lipophilicity and stability, which are crucial for drug development. The trifluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic properties of molecules, such as increasing metabolic stability and reducing toxicity.

Recent studies have focused on the biological activities of 3-Amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases could lead to the development of more effective and targeted cancer treatments with fewer side effects.

In addition to its anti-cancer properties, 3-Amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol has also been investigated for its anti-inflammatory and anti-viral activities. In vitro assays have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Furthermore, preliminary studies have indicated that it may have antiviral properties against certain RNA viruses, which could be valuable in the development of new antiviral drugs.

The pharmacokinetic profile of 3-Amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol has also been studied extensively. Its high lipophilicity allows for good absorption through biological membranes, which is essential for oral bioavailability. Additionally, the compound has shown favorable metabolic stability in liver microsomes, suggesting that it may have a longer half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Toxicity studies on 3-Amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol have revealed that it exhibits low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using human cell lines have shown minimal cytotoxic effects, indicating that it is well-tolerated by cells. These findings are crucial for ensuring the safety and efficacy of the compound in clinical settings.

The synthesis of 3-Amino-2-5-(trifluoromethyl)furan-2-ylpropan-1-ol has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group manipulations and protection-deprotection strategies. These methods have enabled researchers to produce high-quality samples for further biological testing and drug development.

In conclusion, 3-Amino-2-5-(trifluoromethyl)furan-2-y\-lpropan\-1\-ol (CAS No. 2228611\-28\-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, paving the way for innovative treatments in the future.